3-(3,4-dimethoxyphenyl)-7-(2-(4-ethylpiperazin-1-yl)ethoxy)-2H-chromen-2-one

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-7-[2-(4-ethylpiperazin-1-yl)ethoxy]chromen-2-one
• InChI: InChI=1S/C25H30N2O5/c1-4-26-9-11-27(12-10-26)13-14-31-20-7-5-19-15-21(25(28)32-23(19)17-20)18-6-8-22(29-2)24(16-18)30-3/h5-8,15-17H,4,9-14H2,1-3H3
• InChI Key: CTSPJDZFMKPMIQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CCOC2=CC3=C(C=C2)C=C(C(=O)O3)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C25H30N2O5
• Molecular Weight: 438.5 g/mol
• CAS No.: 920476-27-3

Description

The compound 3-(3,4-dimethoxyphenyl)-7-(2-(4-ethylpiperazin-1-yl)ethoxy)-2H-chromen-2-one belongs to the coumarin (2H-chromen-2-one) family, a class of heterocyclic molecules with diverse pharmacological applications. Its structure features a coumarin core substituted at position 3 with a 3,4-dimethoxyphenyl group and at position 7 with a 2-(4-ethylpiperazin-1-yl)ethoxy chain.

Biological Activity

The compound 3-(3,4-dimethoxyphenyl)-7-(2-(4-ethylpiperazin-1-yl)ethoxy)-2H-chromen-2-one , also known as a chromenone derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a detailed overview of its biological activity, including mechanisms of action, pharmacological effects, and relevant research findings.

• Molecular Formula : C22H28N4O3
• Molecular Weight : 396.48 g/mol
• CAS Number : Not specified in the sources but related compounds are documented.

Biological Activity Overview

The biological activity of this compound primarily revolves around its potential as an antibacterial and anticancer agent. Research indicates that chromenone derivatives can exhibit a range of biological properties, including:

• Antibacterial Activity :
  • Studies have shown that derivatives of chromenone can inhibit bacterial growth effectively. For instance, certain compounds similar to the one have demonstrated significant activity against Escherichia coli and other pathogens by targeting specific bacterial enzymes like topoisomerases .
• Anticancer Potential :
  • Chromenone derivatives are also being investigated for their anticancer properties. They may induce apoptosis in cancer cells through various pathways, including the activation of caspases and modulation of cell cycle regulators .

The mechanisms underlying the biological activities of 3-(3,4-dimethoxyphenyl)-7-(2-(4-ethylpiperazin-1-yl)ethoxy)-2H-chromen-2-one can be summarized as follows:

• Topoisomerase Inhibition : Similar compounds have been shown to act as poisons for bacterial topoisomerases, which are critical for DNA replication and repair. This inhibition leads to DNA damage and ultimately bacterial cell death .
• Apoptosis Induction : In cancer cells, chromenone derivatives may activate apoptotic pathways. This involves the upregulation of pro-apoptotic proteins and downregulation of anti-apoptotic factors, leading to programmed cell death .

Table 1: Summary of Biological Activities

Activity Type	Effectiveness	Mechanism	Reference
Antibacterial	Significant	Inhibition of topoisomerases	,
Anticancer	Moderate to high	Induction of apoptosis
Cytotoxicity	Non-toxic to humans	Selective targeting

Research Findings

• Antibacterial Studies :
  • A study on related chromenone compounds found that they inhibited E. coli at low concentrations without affecting human cell viability, indicating a selective antibacterial action .
• Anticancer Studies :
  • Research has indicated that certain chromenones can induce cell cycle arrest in cancer cells. For example, a derivative was shown to inhibit proliferation in various cancer cell lines by modulating key signaling pathways involved in cell growth .

Scientific Research Applications

Anticancer Activity

Research indicates that chromenone derivatives exhibit significant anticancer properties. The compound has shown promise in inhibiting the proliferation of cancer cells through various mechanisms:

• Mechanism of Action : It is believed to induce apoptosis (programmed cell death) and inhibit angiogenesis (formation of new blood vessels) in tumor cells.

Case Study : A study published in the Journal of Medicinal Chemistry demonstrated that similar compounds led to a reduction in tumor growth in xenograft models of breast cancer, suggesting that this compound may have analogous effects .

Neuroprotective Effects

The neuroprotective potential of this compound has been investigated, particularly its ability to mitigate oxidative stress and inflammation in neuronal cells.

• Mechanism : It may act by modulating signaling pathways involved in neuroinflammation, potentially offering therapeutic benefits for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Case Study : Research published in Neuroscience Letters highlighted that piperazine derivatives possess neuroprotective properties, which could be extrapolated to this compound due to its structural similarities .

Antidepressant Properties

The incorporation of piperazine moieties is often associated with antidepressant effects. This compound's structure suggests it might interact with serotonin receptors, influencing mood regulation.

Case Study : A clinical trial reported in Psychopharmacology found that compounds with similar piperazine structures demonstrated significant antidepressant activity, supporting the hypothesis for this compound .

Data Table: Summary of Biological Activities

Activity Type	Mechanism of Action	Reference
Anticancer	Induces apoptosis; inhibits angiogenesis	Journal of Medicinal Chemistry
Neuroprotective	Reduces oxidative stress; anti-inflammatory	Neuroscience Letters
Antidepressant	Modulates serotonin receptors	Psychopharmacology

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Piperazine Ring

• 4-Methylpiperazine Analog: The compound 3-(3,4-dimethoxyphenyl)-7-(2-(4-methylpiperazin-1-yl)ethoxy)-2H-chromen-2-one (CAS: 1446330-55-7) replaces the ethyl group with a methyl group on the piperazine ring. Molecular weight: 366.41 g/mol (vs. 380.44 g/mol for the ethyl variant).

• 4-(2-Hydroxyethyl)piperazine Analog :
  3-(4-Chlorophenyl)-7-[2-[4-(2-hydroxyethyl)piperazin-1-ium-1-yl]ethoxy]chromen-4-one (CAS: 846062-69-9) introduces a hydroxyethyl group, enhancing hydrophilicity. The 4H-chromen-4-one core (vs. 2H-chromen-2-one) and chlorine substituent further differentiate its reactivity.

Variations in the Coumarin Core and Phenyl Substituents

• Methoxy Position Differences :
  7-[2-(4-Ethylpiperazin-1-yl)ethoxy]-3-(4-methoxyphenyl)-2H-chromen-2-one (CAS: 903191-84-4) retains the ethylpiperazine chain but substitutes the 3,4-dimethoxyphenyl group with a single 4-methoxyphenyl moiety. This reduces steric hindrance and may impact binding to aromatic receptor sites.

• Trifluoromethyl and Chlorine Modifications :
  3-(2-Chlorophenyl)-7-hydroxy-8-[(4-methylpiperazin-1-yl)methyl]-2-(trifluoromethyl)-4H-chromen-4-one (CAS: 307507-23-9) replaces the ethoxy chain with a hydroxymethyl group and introduces a trifluoromethyl group, enhancing metabolic resistance and electron-withdrawing effects.

Table 1: Structural and Physicochemical Comparison

Compound Name	Core Structure	Piperazine Substituent	Phenyl Substituent	Molecular Weight (g/mol)	Key Reference
Target Compound	2H-chromen-2-one	4-Ethyl	3,4-Dimethoxyphenyl	380.44
3-(3,4-Dimethoxyphenyl)-7-(4-methylpiperazin-1-yl)-2H-chromen-2-one	2H-chromen-2-one	4-Methyl	3,4-Dimethoxyphenyl	366.41
7-[2-(4-Ethylpiperazin-1-yl)ethoxy]-3-(4-methoxyphenyl)-2H-chromen-2-one	2H-chromen-2-one	4-Ethyl	4-Methoxyphenyl	408.49
3-(2-Chlorophenyl)-7-hydroxy-8-[(4-methylpiperazin-1-yl)methyl]-4H-chromen-4-one	4H-chromen-4-one	4-Methyl	2-Chlorophenyl	428.86

Pharmacological and Industrial Relevance

• Methoxy Groups : 3,4-Dimethoxy substitution on phenyl rings is common in kinase inhibitors and antimicrobial agents, suggesting similar applications for the target compound.